Cas no 1807275-28-0 (3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1807275-28-0
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4902821
• Update Time: 2025-06-25

3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-6-2-3-13-7(5(6)4-9)8(10,11)12/h2-3H,4H2,1H3
• InChI Key： JIRDIDOQJTYLOY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CN=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine

3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine, with the CAS number 1807275-28-0, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with substituents that confer distinct chemical properties. The presence of a chloromethyl group at the 3-position, a methoxy group at the 4-position, and a trifluoromethyl group at the 2-position makes this molecule a versatile building block for various applications.

Recent studies have highlighted the potential of 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and coatings. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the molecule's reactivity and stability. This property is particularly valuable in applications requiring resistance to harsh environmental conditions, such as corrosion protection or high-temperature stability.

In addition to its material science applications, this compound has shown promise in the field of pharmacology. The methoxy group at the 4-position contributes to the molecule's solubility and bioavailability, making it a potential candidate for drug delivery systems. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy in therapeutic applications.

The synthesis of 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels. These advancements have made the compound more accessible for large-scale production, paving the way for its integration into industrial processes.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have successfully incorporated it into nanocomposites, where it serves as a reinforcing agent due to its strong interfacial interactions with polymer matrices. This innovation has led to the creation of lightweight yet durable materials, which are increasingly being adopted in aerospace and automotive industries.

Furthermore, the environmental impact of 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine has been a subject of recent research. Studies have demonstrated that its degradation products are non-toxic and biodegradable under specific conditions. This finding is crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 3-Chloromethyl-4-methoxy-2-(trifluoromethyl)pyridine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a key player in shaping future innovations. As researchers continue to explore its potential, this compound is expected to contribute significantly to both academic and industrial progress.